Cas no 1021077-01-9 (3,4-difluoro-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)benzamide)

• Product Name: 3,4-difluoro-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)benzamide
• CAS No: 1021077-01-9
• MF: C₂₁H₁₉F₂N₅O₃S
• MW: 459.469069719315
• CID: 5805328
• PubChem ID: 42317929
• Update Time: 2025-06-26

3,4-difluoro-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[4-(4-pyrazin-2-ylpiperazin-1-yl)sulfonylphenyl]benzamide
• 3,4-difluoro-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)benzamide
• VU0640643-1
• F5287-0073
• 1021077-01-9
• 3,4-difluoro-N-(4-((4-(pyrazin-2-yl)piperazin-1-yl)sulfonyl)phenyl)benzamide
• AKOS024505284

• Inchi： 1S/C21H19F2N5O3S/c22-18-6-1-15(13-19(18)23)21(29)26-16-2-4-17(5-3-16)32(30,31)28-11-9-27(10-12-28)20-14-24-7-8-25-20/h1-8,13-14H,9-12H2,(H,26,29)
• InChI Key： SLFVVOFVAGNRBU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCN(C3=NC=CN=C3)CC2)(=O)=O)C=C1)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 459.11766698g/mol
• Monoisotopic Mass: 459.11766698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Additional information on 3,4-difluoro-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)benzamide

3,4-Difluoro-N-(4-{[4-(Pyrazin-2-Yl)piperazin-1-Yl]Sulfonyl}Phenyl)Benzamide: A Comprehensive Overview

3,4-Difluoro-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)benzamide, also known by its CAS registry number 1021077-01-9, is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and applications in drug design. The structure of this molecule incorporates several functional groups that contribute to its unique properties, including the difluorobenzene moiety, the sulfonyl group, and the pyrazine-containing piperazine ring system.

The synthesis of this compound involves a series of carefully designed chemical reactions, including nucleophilic substitutions, coupling reactions, and sulfonations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of microwave-assisted synthesis to accelerate the formation of the sulfonyl group, significantly reducing reaction time while maintaining product quality.

The biological activity of 3,4-difluoro-N-(4-{[4-(pyrazin-2-yl)piperazin-1-yl]sulfonyl}phenyl)benzamide has been extensively investigated in preclinical models. Research indicates that this compound exhibits potent inhibitory activity against various enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). A study conducted by Smith et al. demonstrated that this compound achieved an IC₅₀ value of 5.8 nM against AChE, making it a promising candidate for the treatment of Alzheimer's disease.

In addition to its enzymatic inhibitory properties, this compound has also shown anti-inflammatory and antioxidant activities in vitro. A recent study published in the Nature Communications journal explored its mechanism of action and found that it modulates the NF-kB signaling pathway, thereby reducing inflammation-related cytokine production. These findings underscore its potential as a multi-target therapeutic agent for conditions such as chronic inflammation and oxidative stress-related disorders.

The pharmacokinetic profile of CAS 1021077-01-9 has been evaluated in animal models, revealing favorable absorption and bioavailability characteristics. Studies indicate that oral administration results in rapid systemic distribution with minimal first-pass metabolism. Furthermore, the compound demonstrates moderate clearance rates, suggesting a suitable half-life for once-daily dosing regimens.

From a structural perspective, the presence of the pyrazine ring within the piperazine moiety introduces unique electronic properties that enhance receptor binding affinity. Computational studies using molecular docking techniques have revealed that this compound interacts favorably with key residues within the active site of target enzymes, contributing to its high potency.

The development of analogs based on this compound has also been a focus of recent research efforts. Scientists have explored substituent modifications on both the benzamide and pyrazine moieties to optimize pharmacokinetic properties and enhance selectivity for specific targets. For example, introducing electron-withdrawing groups on the benzene ring has been shown to improve solubility without compromising enzymatic activity.

In conclusion, 3,4-difluoro-N-(4-{[4-(pyrazin-2-yl)piperazin-1-Yl]Sulfonyl}Phenyl)Benzamide, with its unique structure and diverse biological activities, represents a significant advancement in medicinal chemistry research. Its potential applications span across multiple therapeutic areas, including neurodegenerative diseases and inflammatory disorders. As research continues to uncover its full potential, this compound stands as a testament to the power of innovative drug design and discovery.